An In-depth Technical Guide to the Mechanism of Action of Chlozolinate on Botrytis cinerea
An In-depth Technical Guide to the Mechanism of Action of Chlozolinate on Botrytis cinerea
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
Chlozolinate (B1210285) is a dicarboximide fungicide, classified under the Fungicide Resistance Action Committee (FRAC) Group 2, historically utilized for the management of diseases caused by Botrytis cinerea.[1][2] Its fungicidal activity is primarily attributed to the disruption of the osmotic signal transduction pathway, a critical mechanism for fungal adaptation to environmental stress.[1] This disruption leads to a cascade of downstream cellular events, including rampant lipid peroxidation, loss of membrane integrity, and ultimately, cell death.[3] However, the intensive use of dicarboximides has led to the emergence of resistant B. cinerea populations, primarily through specific mutations in a group III histidine kinase gene, BcOS1, which is the putative target of these fungicides.[4][5] This guide provides a comprehensive overview of the biochemical target of chlozolinate, the physiological consequences of its action, mechanisms of fungal resistance, and detailed experimental protocols for its study.
Core Mechanism of Action: Disruption of Osmotic Sensing
The primary mode of action for chlozolinate and other dicarboximide fungicides is the interference with osmotic signal transduction.[1][6] This pathway is essential for fungi to perceive and respond to changes in external osmolarity, allowing them to maintain cellular turgor and integrity.
2.1 Biochemical Target: Group III Histidine Kinase (BcOS1)
The fungicidal activity of dicarboximides is linked to the inhibition of a specific two-component system histidine kinase. In Botrytis cinerea, resistance to these fungicides is consistently associated with mutations in the BcOS1 gene, identifying it as the likely molecular target.[4][5] This kinase is a key sensor in the High Osmolarity Glycerol (HOG) pathway, which is a conserved MAPK (Mitogen-Activated Protein Kinase) cascade in fungi.
2.2 Downstream Cellular Effects
Inhibition of the BcOS1 kinase by chlozolinate disrupts the signaling cascade, rendering the fungus unable to mount an appropriate defense against osmotic stress. This failure leads to several catastrophic cellular events:
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Lipid Peroxidation: A major consequence of dicarboximide action is the induction of membrane lipid peroxidation.[3] This process, likely triggered by the generation of reactive oxygen species (ROS), damages cellular membranes. The fungicidal activity shows a strong positive correlation with the extent of lipid peroxidation.[3]
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Loss of Membrane Integrity: The peroxidation of lipids compromises the structural and functional integrity of the plasma membrane. This leads to increased permeability and cellular leakage, where essential ions and small molecules are lost from the cytoplasm.[3]
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Mitochondrial Disintegration: Dicarboximides have been observed to cause the rapid disintegration of mitochondrial inner membranes, crippling cellular respiration and energy production.[3]
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Inhibition of Mycelial Growth: The primary fungitoxic effect is observed as a potent inhibition of mycelial growth, which is more pronounced than the effect on spore germination.[3][6]
The proposed signaling pathway is visualized in the diagram below.
Resistance Mechanisms in Botrytis cinerea
The development of resistance to dicarboximide fungicides in B. cinerea populations was observed within a few years of their introduction.[2]
3.1 Target-Site Modification
The predominant mechanism of resistance is the modification of the target site. Specific point mutations in the BcOS1 gene prevent the fungicide from binding effectively to the histidine kinase, rendering it ineffective.[4] Studies have identified several key mutations in the BcOS1 gene of resistant isolates, including amino acid substitutions at positions 365, 369, and 373.[5]
3.2 Multidrug Resistance (MDR)
In addition to target-site mutations, some isolates exhibit multidrug resistance (MDR), which confers low to moderate resistance to a wide range of unrelated fungicides.[7][8] This mechanism is often associated with the overexpression of membrane-bound efflux pumps, such as ATP-binding cassette (ABC) or Major Facilitator Superfamily (MFS) transporters.[7][9] These transporters actively pump fungicides out of the cell, reducing their intracellular concentration to sub-lethal levels.
3.3 Fitness Penalty
Some studies suggest that dicarboximide-resistant strains may have a fitness penalty, meaning they are less virulent or competitive than sensitive strains in the absence of the fungicide.[2] This can lead to a decrease in the frequency of resistant strains in the population if dicarboximide use is discontinued.[2]
Quantitative Data
The efficacy of dicarboximide fungicides and the physiological impact on B. cinerea have been quantified in numerous studies.
Table 1: Fungicidal Efficacy of Dicarboximides against Botrytis cinerea
| Compound | Assay Type | Value | Isolate Type | Source |
|---|---|---|---|---|
| Iprodione | Mycelial Growth | IC50: ~2 µM | Susceptible | [3] |
| Vinclozolin | Mycelial Growth | IC50: ~2 µM | Susceptible | [3] |
| Procymidone | Mycelial Growth | IC50: ~2 µM | Susceptible | [3] |
| Iprodione | Mycelial Growth | EC50: ~3-2 mg/l | Low-level Resistant | [4] |
| Iprodione | Mycelial Growth | EC50: < 0.1 µg/ml | Susceptible | [6] |
| Iprodione | Conidial Germination | > 50% inhibition at 10 µg/ml | Susceptible |[6] |
IC50/EC50: The concentration of fungicide that inhibits 50% of growth or germination.
Table 2: Physiological Effects of Dicarboximides on B. cinerea
| Compound | Effect Measured | Concentration | Result | Source |
|---|---|---|---|---|
| SYAUP-CN-26* | Relative Conductivity | 26.785 µg/mL (EC95) | 22.10% (Sensitive) vs 17.49% (Resistant) after 12h | [5] |
| SYAUP-CN-26* | Triglyceride Synthesis Inhibition | 79.754 µg/mL (MIC) | 55% (Sensitive) vs 36.68% (Resistant) |[5] |
*SYAUP-CN-26 is a novel fungicide shown to have a similar mechanism of action to dicarboximides like procymidone.[5]
Experimental Protocols
The following protocols describe standard methodologies for investigating the mechanism of action and resistance of chlozolinate.
5.1 Protocol 1: Fungicide Sensitivity Assay (Mycelial Growth Inhibition)
This protocol determines the concentration of a fungicide that effectively inhibits fungal growth (EC50).
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Media Preparation: Prepare potato dextrose agar (B569324) (PDA) and amend with the desired concentrations of chlozolinate (dissolved in a suitable solvent like DMSO). Pour the amended PDA into 90 mm Petri dishes. A control plate with solvent only should be included.
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Inoculation: Using a 5 mm cork borer, take a mycelial plug from the edge of an actively growing B. cinerea culture. Place the plug, mycelium-side down, in the center of the fungicide-amended and control plates.
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Incubation: Incubate the plates at 20-22°C in the dark for 3-5 days, or until the mycelium on the control plate has reached the edge of the dish.
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Data Collection: Measure the diameter of the fungal colony in two perpendicular directions for each plate.
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Analysis: Calculate the percentage of mycelial growth inhibition relative to the control. Plot the inhibition percentage against the logarithm of the fungicide concentration and use probit analysis or a dose-response curve to determine the EC50 value.
5.2 Protocol 2: Cellular Leakage Assay (Conductivity Measurement)
This assay quantifies membrane damage by measuring the leakage of electrolytes from the fungal cells.
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Mycelial Culture: Grow B. cinerea in a liquid medium (e.g., Potato Dextrose Broth) for 3-4 days at 22°C with shaking to produce a mycelial mass.
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Preparation: Harvest the mycelium by filtration and wash thoroughly with sterile deionized water to remove any residual medium.
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Treatment: Resuspend a known weight of fresh mycelium (e.g., 0.5 g) in a specific volume (e.g., 50 mL) of sterile deionized water containing the desired concentration of chlozolinate. A control with solvent only is essential.
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Measurement: At regular time intervals (e.g., 0, 1, 2, 4, 8, 12 hours), measure the electrical conductivity of the water using a conductivity meter.
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Analysis: Plot the conductivity values over time for each treatment. Higher conductivity indicates greater cellular leakage and membrane damage. The data can be expressed as relative conductivity compared to a positive control (e.g., boiled mycelium) representing 100% leakage.[5]
5.3 Protocol 3: Gene Sequencing for Resistance Analysis
This protocol is used to identify mutations in the target gene (BcOS1) that confer resistance.
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DNA Extraction: Isolate genomic DNA from both fungicide-sensitive and resistant strains of B. cinerea using a commercial fungal DNA extraction kit or a standard CTAB protocol.
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PCR Amplification: Design primers flanking the coding region of the BcOS1 gene. Perform a Polymerase Chain Reaction (PCR) to amplify the target gene from the extracted genomic DNA.
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PCR Product Purification: Purify the amplified PCR product to remove primers and dNTPs using a PCR purification kit.
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DNA Sequencing: Send the purified PCR product for Sanger sequencing. Sequence both the forward and reverse strands to ensure accuracy.
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Sequence Analysis: Align the DNA sequences from the resistant isolates with the sequence from a sensitive (wild-type) isolate using bioinformatics software (e.g., MEGA, Geneious). Identify any single nucleotide polymorphisms (SNPs) that result in amino acid changes.
The logical flow for these experimental investigations is shown in the diagram below.
Conclusion
Chlozolinate acts as a potent inhibitor of Botrytis cinerea by targeting the BcOS1 histidine kinase, a critical component of the osmotic stress response pathway. The resulting disruption of the HOG signaling cascade leads to fatal consequences for the fungus, including lipid peroxidation and loss of membrane integrity. The well-defined nature of its target has, however, facilitated the selection of resistant strains through specific mutations in the BcOS1 gene. A thorough understanding of this mechanism, the basis of resistance, and the associated experimental methodologies is crucial for the development of effective resistance management strategies and the design of novel fungicides with alternative modes of action.
References
- 1. Chlozolinate (Ref: M 8164) [sitem.herts.ac.uk]
- 2. resistance.nzpps.org [resistance.nzpps.org]
- 3. pubs.acs.org [pubs.acs.org]
- 4. researchgate.net [researchgate.net]
- 5. Preliminary Study of Resistance Mechanism of Botrytis cinerea to SYAUP-CN-26 - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Effectiveness of Different Classes of Fungicides on Botrytis cinerea Causing Gray Mold on Fruit and Vegetables - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Exploring Mechanisms of Resistance to Respiratory Inhibitors in Field Strains of Botrytis cinerea, the Causal Agent of Gray Mold - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Multiple and multidrug resistance in Botrytis cinerea: molecular mechanisms of MLR/MDR strains in Greece and effects of co-existence of different resistance mechanisms on fungicide sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Multidrug resistance of Botrytis cinerea associated with its adaptation to plant secondary metabolites - PMC [pmc.ncbi.nlm.nih.gov]
